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Compound of Interest

Compound Name: INCB054828

Cat. No.: B1191782 Get Quote

Ensuring the safe and compliant disposal of INCB054828 (pemigatinib) is critical for protecting

laboratory personnel and the environment. As a potent inhibitor of fibroblast growth factor

receptors (FGFR), specific handling and disposal procedures are necessary to mitigate any

potential risks. This guide provides essential, step-by-step instructions for the proper disposal

of INCB054828 waste in a research setting.

Immediate Safety and Handling Precautions
Before beginning any procedure involving INCB054828, it is imperative to consult the Safety

Data Sheet (SDS). While INCB054828 is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), proper laboratory hygiene and safety measures are

still required.[1]

Personal Protective Equipment (PPE): All personnel handling INCB054828 waste must wear

appropriate PPE, including:

Safety glasses or goggles

Lab coat

Gloves

In case of contact, follow these first-aid measures:
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Skin contact: Rinse skin thoroughly with large amounts of water and remove contaminated

clothing.[2][3]

Eye contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present.[2][3]

Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[2][3]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2][3]

Step-by-Step Disposal Procedures for INCB054828
Waste
The proper disposal of INCB054828 waste involves a multi-step process of segregation,

containment, and labeling. Disposal must always be conducted in accordance with prevailing

country, federal, state, and local regulations.[3]

Step 1: Waste Segregation

At the point of generation, all INCB054828-contaminated waste must be segregated from other

waste streams. This includes:

Unused or expired INCB054828

Empty vials and packaging

Contaminated PPE (gloves, gowns, etc.)

Labware (pipette tips, tubes, etc.)

Spill cleanup materials

Step 2: Waste Containment

Solid Waste: Place all solid waste contaminated with INCB054828 into a designated, leak-

proof, and clearly labeled hazardous waste container.
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Liquid Waste: Do not allow INCB054828 to enter sewers or surface and ground water.[1][2]

Collect liquid waste in a sealed, leak-proof container that is appropriately labeled.

Sharps: Any sharps (e.g., needles, broken glass) contaminated with INCB054828 should be

placed in a puncture-resistant sharps container designated for chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The chemical name: "INCB054828 (Pemigatinib)"

The accumulation start date

The primary hazard(s) associated with the waste

Step 4: Storage and Disposal

Store sealed waste containers in a designated, secure area away from general laboratory

traffic.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Spill Management Protocol
In the event of an INCB054828 spill, follow these steps:

Evacuate and Secure the Area: Alert others and restrict access to the spill area.

Don Appropriate PPE: Wear a full set of protective gear, including gloves, a lab coat, and eye

protection.

Contain the Spill:

For solid spills, carefully pick up the material mechanically.[1]
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For liquid spills, absorb the solution with a finely-powdered liquid-binding material such as

diatomite or universal binders.[3]

Clean the Area: Decontaminate the spill area by scrubbing surfaces and equipment with

alcohol.[3]

Dispose of Cleanup Materials: All materials used for spill cleanup are considered hazardous

waste and must be disposed of in a labeled hazardous waste container.[3]

Mechanism of Action: FGFR Inhibition
INCB054828, also known as pemigatinib, is a potent and selective inhibitor of fibroblast growth

factor receptors (FGFRs). It primarily targets FGFR1, FGFR2, and FGFR3, with weaker activity

against FGFR4.[4] Alterations in FGFR genes can act as oncogenic drivers, and by inhibiting

these receptors, INCB054828 can suppress the growth of tumors with these genetic

alterations.[4]
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Click to download full resolution via product page

Caption: INCB054828 (Pemigatinib) inhibits FGFR1/2/3, blocking downstream signaling

pathways and reducing tumor cell proliferation.

Experimental Workflow for Waste Disposal
The following diagram outlines the logical workflow for the proper disposal of INCB054828
waste in a laboratory setting.
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Caption: A step-by-step workflow for the safe and compliant disposal of INCB054828 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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